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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B1329339

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
ortho-nitroethylbenzene (o-nitroethylbenzene). The information herein is intended to support
research, development, and safety protocols involving this chemical intermediate. All
guantitative data is presented in a clear, tabular format for ease of comparison, and relevant
experimental methodologies are detailed.

Core Physicochemical Properties of o-
Nitroethylbenzene

o-Nitroethylbenzene, also known as 1-ethyl-2-nitrobenzene, is an aromatic nitro compound with
the molecular formula CsHaNO2.[1] It typically appears as a colorless to light yellow or green
oily liquid.[1][2] This compound is a critical intermediate in the synthesis of various organic
molecules, including those used in the production of agrochemicals, pharmaceuticals, and
dyes.[1]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of o-nitroethylbenzene,
compiled from various sources for comprehensive comparison.
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Temperature
Property Value °C) Pressure Reference(s)
Molecular Weight  151.16 g/mol - - (11031141
Density 1.127 g/mL 25 - [1]
1.1236 g/cm3 20 - [2][3]
Melting Point -13t0-10 °C - - [1][5]
-11°C - - [3]
-12.3°C - - [2]
Boiling Point 220 °C - Atmospheric [3]
232.5°C - Atmospheric [1][2]
172-174 °C - 18 mmHg [1][5]
Flash Point 109 °C - Closed Cup [6]
86 °C - - [3]
Refractive Index n20/D 1.537 20 - [1][2]
Vapor Pressure 30.17 mmHg 25 - [3]
Water Solubility Insoluble - - [11[3]
Soluble in

Solubility

_ ethanol, acetone, - - [11[5]
(Organic)

ether
Octanol/Water
Partition Coeff. 2.94 - - [3]
(logP)
2.7 - - [4]
Experimental Protocols
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Detailed methodologies for the synthesis of o-nitroethylbenzene and the determination of its
key physicochemical properties are crucial for reproducible research.

Synthesis of o-Nitroethylbenzene

o-Nitroethylbenzene is typically synthesized via the electrophilic nitration of ethylbenzene.[1]
This reaction yields a mixture of ortho- and para-nitroethylbenzene isomers, which are then
separated.[1]

Methodology:

o Preparation of Nitrating Mixture: A mixed acid solution is prepared by carefully adding
concentrated nitric acid (HNO3) to concentrated sulfuric acid (H2SOa4). The sulfuric acid acts
as a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO2+).

 Nitration Reaction: Ethylbenzene is slowly added to the cooled nitrating mixture under
vigorous stirring. The temperature of the reaction is carefully controlled, typically between 31-
35°C, to prevent multiple nitrations and side reactions.[7]

e Reaction Completion: After the addition of ethylbenzene, the mixture is stirred for a period,
for instance, at 40-50°C for one hour, to ensure the reaction goes to completion.[7]

o Work-up: The reaction mixture is then poured onto ice water, and the organic layer is
separated. The organic layer is washed sequentially with water, a dilute sodium bicarbonate
solution (to neutralize any remaining acid), and finally with water again.[7]

» Separation of Isomers: The resulting mixture of o-nitroethylbenzene and p-nitroethylbenzene
is separated by fractional distillation under reduced pressure.[1][2] The difference in their
boiling points allows for their isolation.
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Caption: Workflow for the synthesis of o-nitroethylbenzene.

Determination of Physicochemical Properties
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Standard experimental methods are employed to determine the physicochemical properties of
organic compounds like o-nitroethylbenzene.

e Melting Point: The melting point can be determined using a melting point apparatus, where a
small sample in a capillary tube is heated at a controlled rate. The temperature range from
the first appearance of liquid to the complete liquefaction of the solid is recorded.[8]

» Boiling Point: Simple distillation is the standard method for determining the boiling point of a
liquid.[8] The liquid is heated in a flask, and the temperature of the vapor that is in equilibrium
with the boiling liquid is measured by a thermometer. The stable temperature reading during
distillation at a specific pressure is the boiling point.[8]

e Density: The density of a liquid can be determined by accurately measuring the mass of a
known volume of the substance using a pycnometer or a calibrated pipette and a balance.[9]

o Refractive Index: A refractometer is used to measure the refractive index, which is a
measure of how much the path of light is bent, or refracted, when it enters the substance.
This is typically done at a standard temperature, such as 20°C, using the sodium D-line
(n20/D).

» Solubility: Qualitative solubility tests involve mixing a small amount of the solute (o-
nitroethylbenzene) with a solvent (e.g., water, ethanol) and observing whether it dissolves to
form a homogeneous solution.[9] For quantitative measurements, techniques like
spectroscopy or chromatography can be used to determine the concentration of the solute in
a saturated solution.
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Relevance of Physicochemical Properties in Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Ethylnitrobenzene | 612-22-6 | Benchchem [benchchem.com]

2. echemi.com [echemi.com]

3. 1-Ethyl-2-nitrobenzene(612-22-6) MSDS Melting Point Boiling Point Density Storage
Transport [chemicalbook.com]

4. 1-Ethyl-2-nitrobenzene | CBHINO2 | CID 69156 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1329339?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329339?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1329339
https://www.echemi.com/products/pid_Rock5853-2-ethylnitrobenzene.html
https://www.chemicalbook.com/ProductMSDSDetailCB6155117_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB6155117_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethyl-2-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. 2-Ethylnitrobenzene CAS#: 612-22-6 [m.chemicalbook.com]

6. 1-Ethyl-2-nitrobenzene 2-Nitroethylbenzene [sigmaaldrich.com]

7. CN101250103A - Method for synthesizing ketoprofen by using ethylbenzene as raw
material - Google Patents [patents.google.com]

8. chem.libretexts.org [chem.libretexts.org]

9. amherst.edu [amherst.edu]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of o-Nitroethylbenzene]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1329339#physicochemical-properties-
of-o-nitroethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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